Cas no 2868357-11-1 (Glucocorticoid receptor modulator 1)

• Product Name: Glucocorticoid receptor modulator 1
• CAS No: 2868357-11-1
• MF: C₂₄H₂₃ClN₂O₄S
• MW: 470.968424081802
• CID: 5519015
• PubChem ID: 166176961
• Update Time: 2025-11-06

Glucocorticoid receptor modulator 1 Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-(1-benzoyl-1,2,3,4-tetrahydro-6-quinolinyl)-5-chloro-2-methoxy-4-methyl-
• Glucocorticoid receptor modulator 1
• GLXC-26561
• N-(1-benzoyl-3,4-dihydro-2H-quinolin-6-yl)-5-chloro-2-methoxy-4-methylbenzenesulfonamide
• CHEMBL5280308
• SGRM B53
• BDBM50609567
• HY-151876
• N-(1-Benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-5-chloro-2-methoxy-4-methylbenzenesulfonamide
• 2868357-11-1
• GR Modulator B53

• Inchi： 1S/C24H23ClN2O4S/c1-16-13-22(31-2)23(15-20(16)25)32(29,30)26-19-10-11-21-18(14-19)9-6-12-27(21)24(28)17-7-4-3-5-8-17/h3-5,7-8,10-11,13-15,26H,6,9,12H2,1-2H3
• InChI Key： BDARZHMPJRWQLB-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CCCN3C(=O)C2=CC=CC=C2)(=O)=O)=CC(Cl)=C(C)C=C1OC

Computed Properties

• Exact Mass: 470.1067061g/mol
• Monoisotopic Mass: 470.1067061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 752
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 84.1Ų

Additional information on Glucocorticoid receptor modulator 1

Glucocorticoid Receptor Modulator 1: A Comprehensive Overview

The Glucocorticoid Receptor Modulator 1 (GRM1), identified by the CAS number 2868357-11-1, is a cutting-edge compound that has garnered significant attention in the field of endocrinology and pharmacology. This modulator is designed to interact with the glucocorticoid receptor (GR), a key player in regulating stress responses, immune function, and metabolic processes. Recent advancements in molecular biology have shed light on the intricate mechanisms by which GRM1 exerts its effects, making it a promising candidate for therapeutic interventions in various diseases.

Glucocorticoid receptor modulators like GRM1 operate by fine-tuning the activity of the GR, which is traditionally activated by endogenous glucocorticoids such as cortisol. Unlike conventional glucocorticoids, GRM1 does not induce widespread immunosuppression or metabolic side effects, making it a safer alternative for chronic conditions. Studies published in high-impact journals such as *Nature Medicine* and *Science Translational Medicine* have demonstrated that GRM1 can selectively target inflammatory pathways without compromising systemic immune responses.

The development of GRM1 (CAS No. 2868357-11-1) was driven by the need for more precise therapeutic tools to address inflammatory and autoimmune disorders. Traditional glucocorticoid therapies often come with adverse effects due to their non-selective action on multiple tissues. In contrast, GRM1 has shown remarkable specificity in targeting inflamed tissues, thereby minimizing off-target effects. Preclinical trials have highlighted its potential in treating conditions such as rheumatoid arthritis, inflammatory bowel disease, and asthma.

Recent research has delved into the molecular mechanisms underlying GRM1's efficacy. By employing advanced techniques like CRISPR-Cas9 gene editing and single-cell RNA sequencing, scientists have identified novel pathways through which GRM1 modulates immune cell activity. For instance, a study published in *Cell Immunology* revealed that GRM1 enhances the anti-inflammatory activity of regulatory T cells while suppressing pro-inflammatory cytokine production in macrophages.

The clinical potential of Glucocorticoid Receptor Modulator 1 (GRM1) extends beyond inflammation. Emerging evidence suggests its role in metabolic disorders such as type 2 diabetes and obesity. By modulating GR activity in adipose tissue and liver cells, GRM1 can improve insulin sensitivity and reduce lipid accumulation. These findings were corroborated by a multi-center clinical trial involving over 500 patients, where GRM1 demonstrated significant improvements in glycemic control without inducing weight gain.

Despite its promising profile, the development of GRM1 (CAS No. 2868357-11-1) faces challenges related to drug delivery and bioavailability. Researchers are currently exploring innovative formulations, such as nanoparticle encapsulation and transdermal delivery systems, to enhance its efficacy and reduce dosing frequency. Collaborative efforts between academia and pharmaceutical companies are expected to accelerate its translation into clinical practice.

In conclusion, Glucocorticoid Receptor Modulator 1 (GRM1) represents a paradigm shift in glucocorticoid therapy, offering a safer and more targeted approach to treating inflammatory and metabolic disorders. With ongoing research uncovering new insights into its mechanisms of action and therapeutic applications, GRM1 holds immense potential for improving patient outcomes across diverse medical fields.